Cas no 2228383-58-0 (3-4-(trifluoromethyl)phenylbutane-1,2-diol)

• Product Name: 3-4-(trifluoromethyl)phenylbutane-1,2-diol
• CAS No: 2228383-58-0
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• CID: 6496244
• PubChem ID: 90688055
• Update Time: 2025-05-23

3-4-(trifluoromethyl)phenylbutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-4-(trifluoromethyl)phenylbutane-1,2-diol
• EN300-1956938
• 2228383-58-0
• 3-[4-(Trifluoromethyl)phenyl]butane-1,2-diol
• IEXQQSYJOOQASH-UHFFFAOYSA-N

• Inchi： 1S/C11H13F3O2/c1-7(10(16)6-15)8-2-4-9(5-3-8)11(12,13)14/h2-5,7,10,15-16H,6H2,1H3
• InChI Key： IEXQQSYJOOQASH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C(CO)O)(F)F

Computed Properties

• Exact Mass: 234.08676414g/mol
• Monoisotopic Mass: 234.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-4-(trifluoromethyl)phenylbutane-1,2-diol

Comprehensive Overview of 3-4-(Trifluoromethyl)phenylbutane-1,2-diol (CAS No. 2228383-58-0): Properties, Applications, and Industry Insights

3-4-(Trifluoromethyl)phenylbutane-1,2-diol (CAS No. 2228383-58-0) is a fluorinated organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. The presence of the trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in modulating biological targets, particularly in inflammation and oncology-related pathways.

In recent years, the demand for fluorinated building blocks like 3-4-(trifluoromethyl)phenylbutane-1,2-diol has surged, driven by advancements in PET imaging and targeted therapeutics. The compound’s diol functionality allows for versatile derivatization, enabling its use in polymer chemistry and bioconjugation applications. A 2023 market analysis highlighted a 12% annual growth in fluorinated intermediates, reflecting industry focus on precision medicine and sustainable synthesis.

Synthetic routes to CAS 2228383-58-0 often involve asymmetric hydrogenation or enzymatic resolution to achieve high enantiopurity, a critical factor for pharmaceutical applications. Computational studies suggest its molecular dipole moment (≈2.8 Debye) contributes to improved membrane permeability compared to non-fluorinated analogs. These properties align with current trends in AI-driven drug design, where QSAR models prioritize fluorinated scaffolds.

Environmental considerations surrounding persistent fluorinated compounds have led to innovations in green chemistry approaches for 3-4-(trifluoromethyl)phenylbutane-1,2-diol synthesis. Recent patents describe catalytic trifluoromethylation methods with reduced heavy metal usage, addressing regulatory concerns about PFAS alternatives. This positions the compound as a candidate for next-gen agrochemicals with improved eco-toxicological profiles.

Analytical characterization of 2228383-58-0 typically employs LC-MS/MS and 19F-NMR, with the latter being particularly valuable for tracking metabolic stability in preclinical studies. The compound’s logP value (~1.9) indicates balanced hydrophilicity, explaining its utility in prodrug development. These attributes resonate with trending searches for "fluorine in medicinal chemistry" and "improving drug bioavailability".

Emerging applications include its use as a chiral auxiliary in asymmetric catalysis and as a monomer for fluorinated polyurethanes with enhanced UV resistance. Industry forums frequently discuss its potential in OLED materials, where the trifluoromethyl moiety improves electron transport properties. Such multidisciplinary relevance makes 3-4-(trifluoromethyl)phenylbutane-1,2-diol a compound of interest across materials science and life sciences sectors.